Cas no 865180-86-5 (N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide)

• Product Name: N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide
• CAS No: 865180-86-5
• MF: C₂₂H₁₆N₂OS
• MW: 356.440243721008
• CID: 6369907
• PubChem ID: 3363842
• Update Time: 2025-10-19

N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide
• F1365-1814
• N-[(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]naphthalene-1-carboxamide
• N-(6-methyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)naphthalene-1-carboxamide
• (Z)-N-(6-methyl-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-1-naphthamide
• 865180-86-5
• AKOS024606563
• 1-Naphthalenecarboxamide, N-[6-methyl-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C22H16N2OS/c1-3-13-24-19-12-11-15(2)14-20(19)26-22(24)23-21(25)18-10-6-8-16-7-4-5-9-17(16)18/h1,4-12,14H,13H2,2H3/b23-22-
• InChI Key： JJCOZFMREYQWJY-FCQUAONHSA-N
• SMILES： S1/C(=N\C(C2=CC=CC3C=CC=CC2=3)=O)/N(CC#C)C2C=CC(C)=CC1=2

Computed Properties

• Exact Mass: 356.09833431g/mol
• Monoisotopic Mass: 356.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 559.2±60.0 °C(Predicted)
• pka: -2.46±0.20(Predicted)

Additional information on N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide

Comprehensive Overview of N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide (CAS No. 865180-86-5)

The compound N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide (CAS No. 865180-86-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This benzothiazole derivative is characterized by its naphthalene carboxamide moiety and a prop-2-yn-1-yl substituent, which contribute to its distinct chemical properties. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical development, material science, and biochemical research.

One of the most intriguing aspects of N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide is its molecular architecture. The presence of a benzothiazole ring fused with a naphthalene system creates a rigid framework that can interact with biological targets or serve as a building block for advanced materials. The prop-2-yn-1-yl group introduces additional reactivity, making this compound a valuable intermediate in click chemistry and other synthetic transformations. These features align with current trends in drug discovery, where researchers are exploring novel scaffolds to address unmet medical needs.

In the context of pharmaceutical applications, N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide has shown promise in preliminary studies. Its structural similarity to other benzothiazole-based compounds suggests potential activity against specific enzyme targets or receptors. For instance, benzothiazole derivatives are known to exhibit anti-inflammatory, antimicrobial, and anticancer properties, which has led to increased interest in this compound as a candidate for further investigation. The naphthalene moiety may also enhance lipophilicity, improving cell membrane permeability—a critical factor in drug design.

Beyond pharmaceuticals, N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide has potential applications in material science. The compound's conjugated system and rigid structure make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) or photovoltaic devices. The prop-2-yn-1-yl group could also facilitate polymerization or cross-linking reactions, enabling the creation of novel polymeric materials with tailored properties. This versatility aligns with the growing demand for sustainable materials and green chemistry solutions.

The synthesis and characterization of N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide require advanced organic synthesis techniques. Key steps often involve the formation of the benzothiazole ring, followed by the introduction of the naphthalene carboxamide group. The prop-2-yn-1-yl substituent is typically added via alkylation or cross-coupling reactions. Researchers must carefully optimize reaction conditions to achieve high yields and purity, as impurities can significantly impact the compound's performance in downstream applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for confirming the structure and purity of the final product.

In recent years, the scientific community has shown increasing interest in the biological activity of benzothiazole derivatives, including N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide. Questions such as "What are the potential therapeutic applications of benzothiazole compounds?" or "How does the naphthalene moiety influence drug-likeness?" are frequently searched in academic and industry circles. These inquiries reflect the broader trend of exploring heterocyclic compounds for their diverse functionalities and applications. Additionally, the compound's CAS No. 865180-86-5 is often used as a unique identifier in patent literature and chemical databases, underscoring its relevance in intellectual property and research.

From a commercial perspective, N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide is available through specialized chemical suppliers and custom synthesis providers. Its niche application potential means that demand is primarily driven by research institutions, pharmaceutical companies, and material science innovators. Pricing and availability can vary depending on the scale of production and purity requirements. For those seeking to procure this compound, it is essential to verify the supplier's credentials and ensure compliance with relevant regulatory standards.

Looking ahead, the future of N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenenaphthalene-1-carboxamide appears promising. As drug discovery and material science continue to evolve, the need for novel and versatile compounds like this one will only grow. Ongoing research may uncover new biological targets or material properties that further enhance its value. For now, this compound remains a fascinating subject of study, bridging the gap between organic chemistry, pharmacology, and advanced materials.